Cas no 345311-03-7 (tert-Butyl 5,6-Dihydroimidazo1,2-Apyrazine-7(8H)-carboxylate)

• Product Name: tert-Butyl 5,6-Dihydroimidazo1,2-Apyrazine-7(8H)-carboxylate
• CAS No: 345311-03-7
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• MDL: MFCD09878590
• CID: 852876
• Update Time: 2025-07-18

tert-Butyl 5,6-Dihydroimidazo1,2-Apyrazine-7(8H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate
• 1,1-dimethylethyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazin-7-carboxylate
• 1,1-dimethylethyl 5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate
• 7-Boc-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine
• AG-C-78730
• ANW-48502
• CTK7G3484
• SC2671
• SureCN1018629
• 5,6-Dihydro-8H-imidazo[1,2-a]pyrazine-7-carboxylic acid tert-butyl ester
• tert-butyl 5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate
• tert-butyl 6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate
• BIP1281
• WDHIKONIOJKMIK-UHFFFAOYSA-N
• TRA0046638
• SY012340
• ST2413923
• W5613
• J
• tert-Butyl 5,6-Dihydroimidazo1,2-Apyrazine-7(8H)-carboxylate

• MDL： MFCD09878590
• Inchi： 1S/C11H17N3O2/c1-11(2,3)16-10(15)14-7-6-13-5-4-12-9(13)8-14/h4-5H,6-8H2,1-3H3
• InChI Key： WDHIKONIOJKMIK-UHFFFAOYSA-N
• SMILES： O(C(N1CC2=NC=CN2CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 223.13221
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Topological Polar Surface Area: 47.4

Experimental Properties

• Color/Form: Solid
• Density: 1.20
• Flash Point: 185.768℃
• PSA: 47.36

tert-Butyl 5,6-Dihydroimidazo1,2-Apyrazine-7(8H)-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on tert-Butyl 5,6-Dihydroimidazo1,2-Apyrazine-7(8H)-carboxylate

tert-Butyl 5,6-Dihydroimidazo[1,2-A]pyrazine-7(8H)-carboxylate (CAS No. 345311-03-7): A Comprehensive Overview

tert-Butyl 5,6-Dihydroimidazo[1,2-A]pyrazine-7(8H)-carboxylate (CAS No. 345311-03-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique molecular structure, featuring a dihydroimidazo[1,2-A]pyrazine core and a tert-butyl carboxylate group, makes it a valuable intermediate for developing bioactive molecules. Researchers and industries increasingly focus on this compound due to its potential applications in drug discovery, particularly in targeting kinase inhibitors and GPCR modulators, which are hot topics in modern medicinal chemistry.

The compound’s CAS No. 345311-03-7 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Recent trends in AI-driven drug design and computational chemistry have further amplified interest in such heterocyclic scaffolds, as they offer modularity for optimizing pharmacokinetic properties. Users often query terms like "tert-Butyl carboxylate synthesis" or "imidazo[1,2-A]pyrazine derivatives," underscoring the demand for detailed technical insights.

From a synthetic perspective, tert-Butyl 5,6-Dihydroimidazo[1,2-A]pyrazine-7(8H)-carboxylate is synthesized via multi-step organic reactions, including cyclization and protection-deprotection strategies. Its tert-butyl group enhances solubility and stability, critical for handling in laboratory settings. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring purity for downstream applications. These methods align with current industry standards for quality control (QC) in API development.

In the context of green chemistry, researchers explore eco-friendly protocols to produce such intermediates, addressing concerns about solvent waste reduction and catalytic efficiency. Searches for "sustainable synthesis of heterocycles" or "green catalysts for carboxylates" highlight this shift. The compound’s versatility also extends to peptide mimetics and small-molecule probes, areas gaining traction in bioconjugation and diagnostic imaging.

Regulatory compliance is another key consideration. While CAS No. 345311-03-7 is not classified as hazardous, proper handling under Good Laboratory Practices (GLP) ensures safety. Documentation for REACH or FDA submissions often requires detailed profiles of such intermediates, emphasizing the need for accurate data sheets and COA (Certificate of Analysis).

In summary, tert-Butyl 5,6-Dihydroimidazo[1,2-A]pyrazine-7(8H)-carboxylate represents a critical building block in modern chemistry, bridging academic innovation and industrial applications. Its role in drug discovery pipelines and alignment with trends in sustainable synthesis ensure its continued prominence in scientific literature and patent filings.